N-(3,4-dimethoxyphenyl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H22N4O5S2/c1-4-26-16-8-6-5-7-15(16)21-19(33(26,28)29)12-23-22(25-21)32-13-20(27)24-14-9-10-17(30-2)18(11-14)31-3/h5-12H,4,13H2,1-3H3,(H,24,27)
• InChI Key: BYSKCTAQOODGEU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H22N4O5S2
• Molecular Weight: 486.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22N4O5S2 and its molecular weight is 486.56. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis of complex heterocyclic compounds, including derivatives similar to the specified compound, involves intricate chemical reactions aimed at exploring their potential pharmacological applications. For instance, studies have been conducted on the synthesis of novel heterocyclic compounds derived from natural precursors such as visnaginone and khellinone, leading to the development of compounds with anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These synthetic pathways often involve cascade reactions of thioureido-acetamides, showcasing the versatility of acetamide derivatives in heterocyclic syntheses (Schmeyers & Kaupp, 2002).

Biological Activities and Applications

The exploration of the biological activities of acetamide derivatives and related compounds is a significant area of research. Various studies have focused on the synthesis of acetamide derivatives to evaluate their insecticidal, antimicrobial, and anticancer potentials. For example, the creation of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives has been prompted by carbodiimide condensation, with these compounds being identified through various analytical methods for potential therapeutic applications (Yu et al., 2014).

Additionally, the synthesis of innovative heterocycles incorporating a thiadiazole moiety has been investigated for their efficacy against the cotton leafworm, Spodoptera littoralis, showcasing the potential of these compounds in agricultural applications (Fadda et al., 2017).

Spectroscopic and Quantum Mechanical Studies

The chemical and physical properties of benzothiazolinone acetamide analogs have been studied through spectroscopic and quantum mechanical analyses. These studies aim to understand the compounds' interactions at the molecular level, potentially paving the way for their application in fields such as photovoltaic efficiency modeling and ligand-protein interactions (Mary et al., 2020).